Cas no 52333-47-8 (2-(4-Fluorophenyl)oxazolo[4,5-b]pyridine)

• Product Name: 2-(4-Fluorophenyl)oxazolo[4,5-b]pyridine
• CAS No: 52333-47-8
• MF: C₁₂H₇FN₂O
• MW: 214.195185899734
• CID: 1092626
• PubChem ID: 2987504
• Update Time: 2025-04-24

2-(4-Fluorophenyl)oxazolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorophenyl)oxazolo[4,5-b]pyridine
• 2-(4-fluorophenyl)-[1,3]oxazolo[4,5-b]pyridine
• AKOS000462781
• CHEMBL3244964
• CCA33347
• CCG-122800
• 2-(4-fluorophenyl)[1,3]oxazolo[4,5-b]pyridine
• AI-204/36741004
• 52333-47-8
• STK199370
• HMS1601L18
• CS-0331886

• Inchi： 1S/C12H7FN2O/c13-9-5-3-8(4-6-9)12-15-11-10(16-12)2-1-7-14-11/h1-7H
• InChI Key： RGYDWZUDJZVSSM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NC2=C(C=CC=N2)O1

Computed Properties

• Exact Mass: 214.05431
• Monoisotopic Mass: 214.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92

Additional information on 2-(4-Fluorophenyl)oxazolo[4,5-b]pyridine

Comprehensive Guide to 2-(4-Fluorophenyl)oxazolo[4,5-b]pyridine (CAS 52333-47-8): Properties, Applications, and Market Insights

2-(4-Fluorophenyl)oxazolo[4,5-b]pyridine (CAS 52333-47-8) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This oxazolopyridine derivative features a unique molecular structure combining an oxazole ring fused with a pyridine moiety, substituted with a 4-fluorophenyl group at the 2-position. The presence of both nitrogen and fluorine atoms in its architecture makes it particularly interesting for drug discovery applications.

The compound's molecular formula is C₁₂H₇FN₂O, with a molecular weight of 214.20 g/mol. Its heterocyclic scaffold demonstrates remarkable stability under various conditions, while the fluorine substituent enhances its potential for forming specific molecular interactions. Researchers have noted that the electron-withdrawing nature of the fluorine atom significantly influences the compound's electronic distribution, making it valuable for designing molecules with precise electronic properties.

In pharmaceutical applications, 2-(4-Fluorophenyl)oxazolo[4,5-b]pyridine serves as a crucial building block for kinase inhibitors, particularly in cancer research. The compound's ability to modulate protein-protein interactions has made it valuable in developing treatments for various diseases. Recent studies highlight its potential in addressing neurodegenerative disorders, a hot topic in medical research, where its structural features may help combat protein misfolding.

The material science field has also explored oxazolopyridine derivatives for their optoelectronic properties. The π-conjugated system in 2-(4-Fluorophenyl)oxazolo[4,5-b]pyridine makes it suitable for organic light-emitting diodes (OLEDs) and other electronic applications. With the growing demand for flexible electronics and sustainable materials, this compound has attracted attention from researchers working on next-generation display technologies.

Synthetic approaches to 2-(4-Fluorophenyl)oxazolo[4,5-b]pyridine typically involve cyclocondensation reactions of appropriately substituted precursors. Recent advancements in green chemistry have led to more efficient synthetic routes with higher yields and reduced environmental impact. The compound's purity is crucial for research applications, with HPLC analysis typically showing ≥98% purity for most laboratory-grade samples.

Market analysis indicates growing interest in fluorinated heterocycles like 2-(4-Fluorophenyl)oxazolo[4,5-b]pyridine, particularly from pharmaceutical companies expanding their drug discovery pipelines. The global market for specialty heterocyclic compounds is projected to grow significantly, driven by demand from both the pharmaceutical and materials science sectors. Researchers frequently search for information on oxazolopyridine synthesis, fluorophenyl compound applications, and CAS 52333-47-8 specifications, reflecting the compound's relevance across multiple disciplines.

Handling 2-(4-Fluorophenyl)oxazolo[4,5-b]pyridine requires standard laboratory precautions. While not classified as hazardous under normal conditions, researchers should consult the material safety data sheet (MSDS) for specific handling instructions. The compound is typically supplied as a crystalline solid and should be stored in a cool, dry environment, protected from light to maintain stability.

Future research directions for 2-(4-Fluorophenyl)oxazolo[4,5-b]pyridine include exploring its potential in bioimaging applications and as a molecular probe for studying biological systems. The compound's fluorescence properties are being investigated for use in diagnostic applications, aligning with current trends in precision medicine and theranostics. Additionally, computational chemistry approaches are being employed to predict new derivatives with enhanced properties.

For researchers working with 2-(4-Fluorophenyl)oxazolo[4,5-b]pyridine, several analytical techniques are commonly employed. Nuclear magnetic resonance (NMR) spectroscopy, particularly ¹⁹F NMR, provides valuable structural information due to the presence of the fluorine atom. Mass spectrometry and X-ray crystallography are also frequently used to characterize this compound and its derivatives.

The intellectual property landscape surrounding oxazolopyridine derivatives has become increasingly active, with numerous patents filed for applications in medicine and materials science. This reflects the commercial potential of compounds like 2-(4-Fluorophenyl)oxazolo[4,5-b]pyridine and the importance of understanding their structure-activity relationships. Researchers should conduct thorough patent searches before developing new applications for this compound.

In conclusion, 2-(4-Fluorophenyl)oxazolo[4,5-b]pyridine (CAS 52333-47-8) represents an important class of fluorinated heterocyclic compounds with diverse applications in pharmaceutical research and materials science. Its unique structural features and adaptable chemistry make it valuable for addressing current challenges in drug discovery and advanced materials development. As research continues to uncover new properties and applications for this compound, its significance in scientific and industrial contexts is likely to grow further.